![molecular formula C20H17FN2O2 B2758129 3-(2-(2,4-dimethylphenyl)-2-oxoethyl)-6-(4-fluorophenyl)pyrimidin-4(3H)-one CAS No. 1105236-21-2](/img/structure/B2758129.png)
3-(2-(2,4-dimethylphenyl)-2-oxoethyl)-6-(4-fluorophenyl)pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-(2,4-dimethylphenyl)-2-oxoethyl)-6-(4-fluorophenyl)pyrimidin-4(3H)-one is a chemical compound that belongs to the pyrimidine family. It has been the subject of extensive scientific research due to its potential applications in various fields, including medicine and agriculture.
Scientific Research Applications
Synthesis and Characterization
The synthesis of N,N′-disubstituted derivatives of pyromellitic diimide, including compounds related to the query chemical, was investigated for their thermogravimetric, UV spectroscopy, cyclic voltammetry, and quantum chemical properties. The introduction of pyrimidine cycles was found to significantly alter the electronic properties of these compounds (Komissarova et al., 2020).
Research into the synthesis of pyrimidine linked pyrazole heterocyclics demonstrated the potential of these compounds in the development of new chemical entities with specific properties, including the facilitation of microwave irradiative cyclocondensation for the creation of novel heterocyclic structures (Deohate & Palaspagar, 2020).
Biological Evaluation
A study on the synthesis and antimicrobial study of linked heterocyclics containing Pyrazole-pyrimidine-thiazolidin-4-one demonstrated the potential of such compounds against various Gram-positive and Gram-negative bacteria and fungi, highlighting the importance of structural moieties in determining biological activity (Reddy et al., 2010).
Novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their binding affinity to the translocator protein 18 kDa (TSPO), an important biomarker for neuroinflammatory processes. This research underlines the significance of chemical modification in the design of potential imaging agents for neuroinflammation (Damont et al., 2015).
Chemical Properties and Applications
- The crystal structure analysis of various pyrimidine derivatives, including the fungicide nuarimol, offers insights into the molecular arrangements and interactions that could influence their chemical behavior and potential applications in materials science and pharmaceuticals (Kang et al., 2015).
properties
IUPAC Name |
3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-6-(4-fluorophenyl)pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN2O2/c1-13-3-8-17(14(2)9-13)19(24)11-23-12-22-18(10-20(23)25)15-4-6-16(21)7-5-15/h3-10,12H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGESWHPWCIHREO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.